molecular formula C12H10N2 B1526343 1-benzyl-4-ethynyl-1H-pyrazole CAS No. 905751-62-4

1-benzyl-4-ethynyl-1H-pyrazole

Cat. No. B1526343
CAS RN: 905751-62-4
M. Wt: 182.22 g/mol
InChI Key: ZVTUXOAYMPIOLW-UHFFFAOYSA-N
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Description

“1-benzyl-4-ethynyl-1H-pyrazole” is a pyrazole-based compound . Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms and three carbon atoms .

Scientific Research Applications

Pharmaceutical Research

Pyrazole derivatives have been studied for their antimicrobial properties. A similar compound, “4-((1-benzyl-1H-pyrazol-4-yl)methoxy)phenol”, has shown antimicrobial activity . “1-benzyl-4-ethynyl-1H-pyrazole” could potentially be explored for similar properties.

Organic Synthesis

Boronate esters are used in organic synthesis, and a related compound, “1-Benzylpyrazole-4-boronic acid pinacol ester”, has been used as a model compound in stability studies . The ethynyl group in “1-benzyl-4-ethynyl-1H-pyrazole” might offer unique reactivity for synthesis applications.

Antimycobacterial Agents

Pyrazole derivatives have been synthesized for antimycobacterial screening, such as a series of quinoline derivatives linked to a benzyl-pyrazole moiety . The benzyl group in “1-benzyl-4-ethynyl-1H-pyrazole” could be a point of interest for developing new antimycobacterial agents.

Antioxidant Research

Triazole and pyrazole derivatives have been investigated for their antioxidant activities . The structural features of “1-benzyl-4-ethynyl-1H-pyrazole” may contribute to antioxidant properties worth exploring.

properties

IUPAC Name

1-benzyl-4-ethynylpyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10N2/c1-2-11-8-13-14(9-11)10-12-6-4-3-5-7-12/h1,3-9H,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZVTUXOAYMPIOLW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC1=CN(N=C1)CC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-benzyl-4-ethynyl-1H-pyrazole

Synthesis routes and methods

Procedure details

This compound was prepared from 1-benzyl-4-iodo-1H-pyrazole using a similar procedure to that employed in the preparation of 4-ethynyl-1-(4-methoxy-benzyl)-1H-pyrazole (see a)(ii) above). The reaction time was extended to 5 h and 1.6 equivalents of trimethylsilylacetylene were added. Silica-gel flash chromatography of the crude reaction mixture afforded the product as a white solid (83% yield over two steps).
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Yield
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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